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Abstract
This technical guide provides an in-depth overview of Molybdenum(VI) tetrachloride oxide
(MoOCl₄), an inorganic compound with significant applications in catalysis and materials

science. This document is intended for researchers, scientists, and drug development

professionals, offering a detailed summary of the compound's properties, synthesis, and key

applications. It includes structured data tables for easy reference, detailed experimental

protocols for its primary uses, and visualizations of key processes to facilitate understanding.

Introduction
Molybdenum(VI) tetrachloride oxide, also known by synonyms such as Molybdenum

oxytetrachloride and Tetrachlorooxomolybdenum, is a volatile, moisture-sensitive, green

crystalline solid.[1] With molybdenum in its highest +6 oxidation state, this compound serves as

a versatile precursor and catalyst in various chemical transformations. Its reactivity as a Lewis

acid and its role in redox reactions make it a valuable tool in both academic and industrial

research. This guide will explore its fundamental characteristics and delve into its practical

applications, providing researchers with the necessary information for its effective utilization.
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Physicochemical Properties
A summary of the key physical and chemical properties of Molybdenum(VI) tetrachloride
oxide is presented in Table 1. This data is essential for the safe handling, storage, and

application of the compound.

Property Value Reference(s)

Chemical Formula MoOCl₄

CAS Number 13814-75-0

Molecular Weight 253.75 g/mol

Appearance Green powder or crystals [2]

Melting Point 100-101 °C

Solubility
Soluble in water (with

hydrolysis)
[3]

Sensitivity
Highly sensitive to air and

moisture
[4]

Storage Temperature 2-8 °C [2][5]

Purity (typical) ≥ 97% [2][6]

Synthesis of Molybdenum(VI) Tetrachloride Oxide
Molybdenum(VI) tetrachloride oxide can be synthesized through several methods. The most

common laboratory-scale preparations involve the chlorination of molybdenum trioxide or the

oxidation of molybdenum pentachloride.

Chlorination of Molybdenum Trioxide
One established method involves the direct chlorination of molybdenum trioxide (MoO₃) using a

chlorinating agent such as thionyl chloride (SOCl₂).

Reaction: MoO₃ + 2 SOCl₂ → MoOCl₄ + 2 SO₂
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Oxidation of Molybdenum Pentachloride
An alternative synthesis route is the controlled oxidation of molybdenum pentachloride (MoCl₅)

with a suitable oxygen source.

Reaction: 2 MoCl₅ + O₂ → 2 MoOCl₄ + Cl₂

A logical workflow for a typical synthesis is depicted below.
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Synthesis of MoOCl₄

Start: Select Synthesis Route

Route 1: Chlorination of MoO₃ Route 2: Oxidation of MoCl₅

Reagents:
Molybdenum Trioxide (MoO₃)

Chlorinating Agent (e.g., SOCl₂)

Reagents:
Molybdenum Pentachloride (MoCl₅)

Oxygen Source

Reaction under
inert atmosphere

and controlled temperature

Reaction under
controlled atmosphere

and temperature

Purification:
Sublimation or

Recrystallization

Product:
Molybdenum(VI) Tetrachloride Oxide
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Living Polymerization of Acetylenes

Start: Catalyst Preparation

Dissolve MoOCl₄ in Toluene
Cool to -78°C
Add n-BuLi

Add Substituted Acetylene
(e.g., Phenylacetylene)

Polymerization at -78°C
(1-4 hours)

Quench with Methanol

Precipitate Polymer
in Non-Solvent

Characterize Polymer
(GPC, NMR, FT-IR)

 

Aromatization of Hantzsch Esters

Start: Reaction Setup

Dissolve Hantzsch Ester
in Solvent

Add MoOCl₄

Stir at Room Temperature
or Reflux

Quench with Water
and Extract

Purify by Column
Chromatography
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Nafion-Mo Composite Preparation

Start: Prepare Nafion Solution

Add MoOCl₄ Solution
to Nafion Solution

Stir for Several Hours

Cast as Film or Coating

Use as Recyclable Catalyst
(e.g., Nitrone Synthesis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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